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Cat. No.: B13910080 Get Quote

Introduction
Visualizing RNA dynamics in living cells is crucial for understanding gene expression and

regulation. Metabolic labeling with modified nucleosides offers a powerful strategy to study the

lifecycle of RNA. Emissive guanosine analogs, such as CF3thG, are intrinsically fluorescent

molecules that can be incorporated into RNA, allowing for direct imaging without the need for

secondary labeling steps like click chemistry.[1]

CF3thG is a recently developed guanosine analog that exhibits red-shifted absorption and

emission spectra, making it suitable for live-cell imaging with reduced phototoxicity and

background fluorescence.[1][2] It has been shown to be tolerated by cellular machinery and

does not exhibit significant cytotoxicity at working concentrations.[1][3]

Principle of the Method
The methodology is based on the metabolic incorporation of the fluorescent guanosine analog

into newly synthesized RNA. Once inside the cell, the nucleoside analog is processed by the

cellular salvage pathway to its triphosphate form, which is then used by RNA polymerases as a

substrate for transcription. The resulting fluorescently labeled RNA can be visualized using

fluorescence microscopy, enabling the study of its localization and dynamics in real-time.

Key Features and Applications
Direct RNA Visualization: No need for bioorthogonal reactions or secondary labeling,

simplifying the experimental workflow.[4]
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Live-Cell Compatibility: The analog is cell-permeable and shows low toxicity, allowing for

imaging in living cells.[1]

Real-Time Monitoring: Enables the tracking of RNA synthesis, localization, and transport.[3]

Applications:

Studying global RNA transcription dynamics.

Investigating the cellular response to stimuli by monitoring changes in RNA localization.

Screening for compounds that affect RNA metabolism.

Data Presentation
Table 1: Photophysical Properties of Emissive Guanosine Analog CF3thG

Property Value Reference

Absorption Maximum (λabs) Red-shifted [1][2]

Emission Maximum (λem) Red-shifted [1][2]

Suitability for Imaging High [1][3]

Table 2: Cell Viability in the Presence of CF3thG

Cell Line Concentration Viability Reference

HEK293T Up to 500 µM
No detrimental effects

observed
[1][3]

Experimental Protocols
Protocol 1: Live-Cell Imaging of RNA using CF3thG
This protocol describes the metabolic labeling and subsequent imaging of RNA in cultured

mammalian cells using the emissive guanosine analog CF3thG.
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Materials:

CF3thG (or other emissive guanosine analog)

HEK293T cells (or other suitable cell line)

Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Calf Serum

(FCS) and 1% Penicillin-Streptomycin

Phosphate-Buffered Saline (PBS)

Confocal microscope with appropriate laser lines (e.g., 405 nm excitation for CF3thG) and

detectors

Glass-bottom dishes or 96-well imaging plates

Procedure:

Cell Culture:

Culture HEK293T cells in DMEM supplemented with 10% FCS and 1% penicillin-

streptomycin in a humidified incubator at 37°C with 5% CO2.

Seed the cells onto glass-bottom dishes or imaging plates at an appropriate density to

reach about 70-80% confluency on the day of the experiment.

Metabolic Labeling:

Prepare a stock solution of CF3thG in a suitable solvent (e.g., DMSO).

On the day of the experiment, dilute the CF3thG stock solution in pre-warmed cell culture

medium to the desired final concentration (e.g., 500 µM).

Remove the old medium from the cells and replace it with the medium containing CF3thG.

Incubate the cells for a desired period (e.g., 24 hours) to allow for metabolic incorporation

of the analog into newly synthesized RNA.
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Live-Cell Imaging:

After the incubation period, wash the cells twice with pre-warmed PBS to remove the

excess, unincorporated CF3thG.

Add fresh, pre-warmed culture medium without the analog to the cells.

Image the cells using a confocal microscope. For CF3thG, a 405 nm laser can be used for

excitation.[1]

Acquire images in the appropriate emission channels. The signal from CF3thG has been

observed in both the nucleus and the cytosol.[1]

Data Analysis:

Analyze the acquired images to determine the subcellular localization of the labeled RNA.

For dynamic studies, time-lapse imaging can be performed.

Visualizations
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Caption: Experimental workflow for live-cell RNA imaging.
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Caption: Mechanism of RNA labeling with emissive analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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